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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412 Get Quote

An In-depth Technical Guide to Cyclohexyl Phenyl Ketone

This technical guide provides a comprehensive overview of cyclohexyl phenyl ketone, a

versatile chemical intermediate with significant applications in organic synthesis and as a

scaffold in drug discovery. The document details its chemical and physical properties,

spectroscopic data, synthesis protocols, biological activities, and safety information, tailored for

researchers, scientists, and drug development professionals.

Chemical Identity and Molecular Structure
Cyclohexyl phenyl ketone, also known as benzoylcyclohexane, is an aromatic ketone. Its

structure consists of a cyclohexyl ring and a phenyl ring connected by a carbonyl group.

CAS Number: 712-50-5[1][2][3]

Molecular Formula: C₁₃H₁₆O[1][2][4]

IUPAC Name: cyclohexyl(phenyl)methanone[1][4][5]

Molecular Structure Diagram:

Caption: Molecular structure of cyclohexyl phenyl ketone.

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 712-50-5 [1][2][3]

EC Number 211-923-5 [1][2][3]

PubChem CID 12837 [1]

Molecular Formula C₁₃H₁₆O [1][2][4]

SMILES
C1CCC(CC1)C(=O)C2=CC=C

C=C2
[1][2][5]

InChI Key
BMFYCFSWWDXEPB-

UHFFFAOYSA-N
[2][4][5]

Synonyms
Benzoylcyclohexane, Phenyl

cyclohexyl ketone
[1][2][4]

Physical and Chemical Properties
Cyclohexyl phenyl ketone is a solid at room temperature with a white to off-white

appearance.[5]

Table 2: Physical and Chemical Properties
Property Value Reference

Molecular Weight 188.27 g/mol [2][3][4]

Appearance
White to brown crystals or

powder
[5]

Melting Point 55-57 °C [2]

Flash Point > 112 °C [6]

Assay ≥97.5% (GC) [5]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of cyclohexyl
phenyl ketone.

Table 3: Summary of Spectroscopic Data
Technique

Key Features and
Observations

Reference

¹H NMR
Spectra available for viewing

and analysis.
[1][7]

IR Spectroscopy

Data available from KBr pellet,

ATR-Neat, and Vapor Phase

techniques.

[1]

Mass Spectrometry
Electron ionization mass

spectrum data is available.
[1][8]

UV/Visible Spectrum
Spectral data is available for

analysis.
[8]

Synthesis and Experimental Protocols
Cyclohexyl phenyl ketone can be synthesized through several methods. A widely used

approach is the Friedel-Crafts acylation of benzene with cyclohexanecarbonyl chloride.[9]

Furthermore, it serves as a precursor for derivatives like cyclohexyl-phenyl-methanone oxime,

a compound of interest in medicinal chemistry.[10]

Experimental Protocol 1: Synthesis of Cyclohexyl
Phenyl Ketone via Friedel-Crafts Reaction
This protocol is adapted from established methods for Friedel-Crafts acylation.[9][11]

Preparation of Cyclohexanecarbonyl Chloride: Cyclohexanecarboxylic acid is reacted with a

chlorinating agent such as thionyl chloride or phosphorus trichloride. For instance, reacting

cyclohexanecarboxylic acid with thionyl chloride at a molar ratio of 1:1.4 for 3.5 hours can

yield cyclohexanecarbonyl chloride.[11]
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Friedel-Crafts Reaction: Anhydrous aluminum trichloride is added to a solution of the

prepared cyclohexanecarbonyl chloride in benzene.[9][11] This electrophilic aromatic

substitution reaction yields cyclohexyl phenyl ketone.

Work-up and Purification: The reaction mixture is typically quenched with acid and extracted.

The crude product is then purified, often through distillation or chromatography, to yield the

final product with high conversion and selectivity.[9]

Experimental Protocol 2: Synthesis of Cyclohexyl-
phenyl-methanone Oxime
This protocol describes the conversion of cyclohexyl phenyl ketone to its oxime derivative.

[10]

Dissolution: Dissolve cyclohexyl phenyl ketone in ethanol in a round-bottom flask equipped

with a reflux condenser.

Reagent Addition: Add an aqueous solution of hydroxylamine hydrochloride and a base,

such as potassium carbonate. A typical molar ratio of ketone to hydroxylamine hydrochloride

to base is 1:1.2:1.2.[10]

Reflux: Heat the mixture to reflux and monitor the reaction's progress using thin-layer

chromatography (TLC).

Work-up: After completion, cool the mixture and remove the ethanol under reduced pressure.

Add water to the residue.

Extraction: Extract the aqueous layer with an organic solvent like diethyl ether. Combine the

organic extracts and wash with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄), filter, and concentrate the filtrate to obtain the crude oxime.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water.[10]
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Caption: Workflow for the synthesis of cyclohexyl-phenyl-methanone oxime.
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Applications in Research and Drug Development
Cyclohexyl phenyl ketone and its derivatives are valuable in various fields, from materials

science to medicinal chemistry.

Photoinitiators: It is a key intermediate in the synthesis of 1-hydroxycyclohexyl phenyl
ketone, a widely used photoinitiator for UV curing applications in inks and coatings.[9][12]

Potential Endocrine Disruptor: The compound is of interest to the U.S. Environmental

Protection Agency (USEPA) due to its potential for endocrine disruption in aquatic and

terrestrial species.[2]

Phototoxicity: Cyclohexyl phenyl ketone has been shown to induce photohaemolysis in

human erythrocytes when exposed to UVA-rich irradiation.[2]

Drug Discovery Scaffold: The cyclohexyl phenyl ketone scaffold is a subject of interest in

drug development.

Antimicrobial and Anticancer Potential: Derivatives, particularly oximes, are being

investigated for antimicrobial, antifungal, and cytotoxic properties.[13][14] Modifications to

the phenyl ring, such as adding electron-withdrawing groups, can enhance these

biological activities.[13]

Neurodegenerative Diseases: A derivative, phenyl-[hydroxycyclohexyl] cycloalkyl-

carboxamide, was designed as a potent activator of mitofusins, which are mitochondrial

proteins.[15] This presents a potential therapeutic strategy for neurodegenerative

conditions like Charcot-Marie-Tooth disease.[15]

Structure-Activity Relationships (SAR): Research suggests that replacing phenyl groups

with cyclohexyl groups in drug-like molecules can maintain or even improve potency,

challenging the conventional understanding of stacking interactions in drug design.[16]

Biological Activity and Signaling Pathways
While data on the parent compound is limited, its derivatives have been hypothesized to

modulate key cellular signaling pathways, making them attractive for therapeutic development.
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Table 4: Illustrative Biological Activities of Cyclohexyl-
phenyl-methanone Oxime Analogs

Compound Activity Metric
Target
Organism/Cell
Line

Reference

Oxime

Derivatives
Antimicrobial MIC

Bacterial and

Fungal Strains
[13]

Oxime

Derivatives
Cytotoxic IC₅₀ HeLa Cells [13]

Oxime

Derivatives
Anticancer - - [14]

MIC: Minimum Inhibitory Concentration; IC₅₀: Half-maximal inhibitory concentration.

Hypothesized Mechanism of Action
Oxime derivatives of cyclohexyl phenyl ketone are theorized to exert their anticancer effects

by interacting with critical cell signaling pathways. One such pathway is the PI3K/Akt/mTOR

pathway, which is frequently dysregulated in cancer and controls cell growth, proliferation, and

survival.[14]
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Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by an oxime derivative.

Safety and Toxicology
Handling cyclohexyl phenyl ketone requires adherence to safety protocols due to its potential

hazards.
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Table 5: Safety and Hazard Information
Hazard Type Information Reference

GHS Pictogram
Warning, Environmental

Hazard
[1]

GHS Hazard Statements
H411: Toxic to aquatic life with

long lasting effects.
[1]

Precautionary Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container in

accordance with local

regulations.

[1]

Health Hazards

Causes eye, skin, and

respiratory system irritation.

May be harmful if swallowed or

inhaled.

[6]

Target Organs Respiratory system, eyes, skin. [6]

First Aid

In case of contact, flush eyes

and skin with plenty of water. If

inhaled, move to fresh air.

Seek medical attention if

symptoms persist.

[6]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before handling

the chemical.[6][17]

Conclusion
Cyclohexyl phenyl ketone is a compound with a well-established role as a chemical

intermediate and a growing significance as a structural scaffold in drug discovery. Its

straightforward synthesis and versatile reactivity allow for the creation of diverse derivatives

with promising biological activities, from potential anticancer agents to novel therapeutics for

neurodegenerative diseases. Further research into its structure-activity relationships and
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mechanisms of action will continue to unlock its potential for scientific and therapeutic

advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669412#cyclohexyl-phenyl-ketone-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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